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Cat. No.: B156629

An In-depth Technical Guide to 1-(4-(Diphenylamino)phenyl)ethanone

Introduction

1-(4-(Diphenylamino)phenyl)ethanone is an aromatic ketone that incorporates a
triphenylamine moiety. This compound and its derivatives are of significant interest to
researchers in materials science and medicinal chemistry. The triphenylamine core is known for
its electron-donating and hole-transporting properties, making it a valuable building block for
organic electronic materials, including those used in organic light-emitting diodes (OLEDS).
Furthermore, the acetophenone group provides a reactive handle for further chemical
modifications, enabling the synthesis of a diverse range of derivatives for various applications,
including drug development. This guide provides a comprehensive overview of its
nomenclature, physicochemical properties, and a representative synthesis protocol.

Nomenclature

The formal and common names for this compound are essential for accurate identification in
literature and chemical databases.

o |[UPAC Name: The systematically generated name according to the International Union of
Pure and Applied Chemistry (IUPAC) is 1-[4-(N-phenylanilino)phenyl]ethanone.[1]
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e Synonyms: The compound is also known by several other names, including 4-
Diphenylaminoacetophenone, 4-(DIPHENYLAMINO)ACETOPHENONE, 1-[4-
(diphenylamino)phenyllethanone, and 4-acetyltriphenylamine.[1]

Chemical and Physical Properties

The fundamental properties of 1-(4-(Diphenylamino)phenyl)ethanone are summarized in the
table below. This data is critical for its handling, characterization, and application in
experimental settings.

Property Value Source

CAS Number 1756-32-7 [1]

Molecular Formula C20H17NO [1]

Molecular Weight 287.36 g/mol

IUPAC Name st [1]
phenylanilino)phenyllethanone

Melting Point Data not readily available

Boiling Point Data not readily available

Solubility Data not readily available

Experimental Protocols

The synthesis of 1-(4-(Diphenylamino)phenyl)ethanone is typically achieved through a
palladium-catalyzed cross-coupling reaction, such as the Buchwald-Hartwig amination. This
method is highly efficient for forming carbon-nitrogen bonds.

Representative Synthesis Protocol: Palladium-Catalyzed
Buchwald-Hartwig Amination

Principle: This protocol describes the coupling of an aryl halide (4'-bromoacetophenone) with
an amine (diphenylamine) in the presence of a palladium catalyst, a phosphine ligand, and a
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base. The reaction creates a new C-N bond, linking the diphenylamine and acetophenone

moieties.

Reactants and Reagents:

4'-Bromoacetophenone

Diphenylamine

Palladium(ll) acetate (Pd(OAc)2) or Tris(dibenzylideneacetone)dipalladium(0) (Pdz(dba)s)
A suitable phosphine ligand (e.g., Xantphos, BINAP)

A base (e.g., Sodium tert-butoxide (NaOtBu), Cesium carbonate (Cs2CO3))

Anhydrous, deoxygenated solvent (e.g., Toluene, Dioxane)

Argon or Nitrogen gas (for inert atmosphere)

Magnesium sulfate (MgSOa) or Sodium sulfate (Na2SOa) for drying

Solvents for extraction and chromatography (e.g., Ethyl acetate, Hexanes)

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add 4'-bromoacetophenone, diphenylamine (1.1 equivalents), the palladium
catalyst (1-3 mol%), the phosphine ligand (2-6 mol%), and the base (1.5-2.0 equivalents).

Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this
cycle three times to ensure an oxygen-free environment.

Solvent Addition: Add the anhydrous, deoxygenated solvent via syringe.

Reaction Execution: Heat the reaction mixture to 90-110 °C with vigorous stirring. Monitor
the reaction progress using Thin Layer Chromatography (TLC) until the starting material (4'-
bromoacetophenone) is consumed.
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o Work-up: Cool the reaction mixture to room temperature. Quench the reaction by adding
water. Transfer the mixture to a separatory funnel and extract the product with an organic
solvent like ethyl acetate (3x).

« Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium
sulfate or magnesium sulfate. Filter the drying agent and concentrate the solvent under
reduced pressure to obtain the crude product.

» Final Purification: Purify the crude residue by flash column chromatography on silica gel
using an appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate) to yield
the pure 1-(4-(diphenylamino)phenyl)ethanone.

Visualizations
Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of 1-(4-
(diphenylamino)phenyl)ethanone via the Buchwald-Hartwig amination reaction.

Diphenylamine

Pd Catalyst .
: A Heating & Aqueous Work-up Column ST .
4'-Bromoacetophenone ng%}géggse Stirring & Extraction Chromatography 1-(4-(Diphenylamino)phenyl)ethanone
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Diagram 1: Representative workflow for the synthesis of 1-(4-(diphenylamino)phenyl)ethanone.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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